Cas no 329222-92-6 (Propyl 2-amino-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate)
Propyl 2-amino-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 2-氨基-6-甲基-4,5,6,7-四氢苯并噻吩-3-羧酸丙酯
- propyl 2-amino-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
- propyl 2-amino-6-methyl-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate
- Oprea1_228268
- BBL016219
- STK349188
- propyl2-amino-6-methyl-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate
- 2-AMINO-6-ME-4,5,6,7-TETRAHYDRO-BENZO(B)THIOPHENE-3-CARBOXYLIC ACID PROPYL ESTER
- EN300-228693
- AKOS B014419
- CS-0298017
- VS-05223
- SR-01000218812
- H21554
- 329222-92-6
- ALBB-001574
- SR-01000218812-1
- AKOS000305118
- AK-968/37166371
- Propyl 2-amino-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
-
- MDL: MFCD01114986
- Inchi: 1S/C13H19NO2S/c1-3-6-16-13(15)11-9-5-4-8(2)7-10(9)17-12(11)14/h8H,3-7,14H2,1-2H3
- InChI Key: ZHNHZQACSOEZEP-UHFFFAOYSA-N
- SMILES: S1C(=C(C(=O)OCCC)C2=C1CC(C)CC2)N
Computed Properties
- Exact Mass: 253.11365002Da
- Monoisotopic Mass: 253.11365002Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 285
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 80.6
Propyl 2-amino-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
-
Hazardous Material Identification:
- HazardClass:IRRITANT
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Propyl 2-amino-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B527090-50mg |
Propyl 2-Amino-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate |
329222-92-6 | 50mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B527090-100mg |
Propyl 2-Amino-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate |
329222-92-6 | 100mg |
$ 95.00 | 2022-06-07 | ||
| TRC | B527090-500mg |
Propyl 2-Amino-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate |
329222-92-6 | 500mg |
$ 340.00 | 2022-06-07 | ||
| Chemenu | CM113638-1g |
propyl 2-amino-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate |
329222-92-6 | 95% | 1g |
$*** | 2023-05-30 | |
| Chemenu | CM113638-5g |
propyl 2-amino-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate |
329222-92-6 | 95% | 5g |
$*** | 2023-05-30 | |
| Chemenu | CM113638-10g |
propyl 2-amino-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate |
329222-92-6 | 95% | 10g |
$*** | 2023-05-30 | |
| Chemenu | CM113638-1g |
propyl 2-amino-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate |
329222-92-6 | 95% | 1g |
$240 | 2021-06-09 | |
| Chemenu | CM113638-5g |
propyl 2-amino-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate |
329222-92-6 | 95% | 5g |
$720 | 2021-06-09 | |
| Chemenu | CM113638-10g |
propyl 2-amino-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate |
329222-92-6 | 95% | 10g |
$1080 | 2021-06-09 | |
| Matrix Scientific | 028831-500mg |
Propyl 2-amino-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate |
329222-92-6 | 500mg |
$189.00 | 2023-09-06 |
Propyl 2-amino-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate Related Literature
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
Additional information on Propyl 2-amino-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
Introduction to Propyl 2-amino-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate (CAS No. 329222-92-6)
Propyl 2-amino-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. With a CAS number of 329222-92-6, this molecule has garnered attention due to its unique structural properties and potential biological activities. The benzothiophene core, a fused heterocyclic system consisting of a benzene ring and a thiophene ring, is known for its presence in numerous bioactive natural products and pharmaceutical agents. The presence of an amino group at the 2-position and a carboxylate group at the 3-position further enhances its pharmacological relevance.
The synthesis and characterization of this compound have been the subject of extensive research, particularly in the context of developing novel therapeutic agents. Thetetrahydro moiety in the molecule contributes to its lipophilicity, making it a promising candidate for oral administration. This feature is particularly advantageous in drug design, as it can influence the compound's bioavailability and distribution within the body.
In recent years, there has been growing interest in benzothiophene derivatives due to their demonstrated efficacy in various therapeutic areas. For instance, studies have shown that compounds containing the benzothiophene scaffold exhibit potent activity against a range of diseases, including neurological disorders and cancer. The2-amino and3-carboxylate functional groups in Propyl 2-amino-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate are particularly noteworthy, as they can serve as critical sites for interaction with biological targets.
The6-methyl substituent further modulates the electronic properties of the molecule, potentially influencing its binding affinity and selectivity. This structural feature is often exploited in medicinal chemistry to optimize pharmacokinetic profiles and reduce off-target effects. The combination of these functional groups makes Propyl 2-amino-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate a versatile scaffold for drug development.
One of the most compelling aspects of this compound is its potential as a lead structure for further derivatization. Researchers have employed various strategies to modify benzothiophene derivatives, including halogenation, alkylation, and functional group interconversion. These modifications can lead to compounds with enhanced potency or improved pharmacological profiles. Thetetrahydrobenzothiophene core provides a stable platform for such structural diversification while maintaining key pharmacophoric elements.
The biological activity of Propyl 2-amino-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate has been explored in several preclinical studies. These investigations have highlighted its potential as an inhibitor of specific enzymes and receptors implicated in disease pathogenesis. For example, preliminary data suggest that this compound may interact with targets involved in inflammation and pain modulation. Such findings are particularly relevant given the increasing demand for novel therapeutics targeting these conditions.
The synthesis of Propyl 2-amino-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate involves multi-step organic reactions that showcase the ingenuity of synthetic chemists. Key steps include cyclization reactions to form the benzothiophene core followed by functional group transformations to introduce the amino and carboxylate groups at appropriate positions. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high regioselectivity and yield.
The analytical characterization of this compound has been performed using state-of-the-art spectroscopic methods. Nuclear magnetic resonance (NMR) spectroscopy provides detailed information about the molecular structure and connectivity of atoms within the molecule. High-resolution mass spectrometry (HRMS) confirms the molecular weight and purity of the compound. Additionally, X-ray crystallography has been utilized to determine the three-dimensional structure of Propyl 2-amino-6-methyl-4,5,6,7-tetrahydro-1-benzthiophene)-3-carboxylate at an atomic level.
The pharmacokinetic properties of Propyl 2-amino--methyl--tetrahydro--1--benzothiophene--carboxylate are also subjects of active investigation. Studies have examined its absorption distribution metabolism excretion (ADME) profile to assess its suitability for clinical development. These studies have revealed promising results regarding its solubility stability bioavailability and metabolic fate following administration.
In conclusion Propyl --amino--methyl--tetrahydro--1--benzothiophene--carboxylate (CAS No --329222--92--6) represents an exciting opportunity for further exploration in drug discovery -- Its unique structural features combined with preliminary biological activity make it --a valuable candidate for developing novel therapeutic agents -- As research continues --this compound is likely to play an important role in addressing unmet medical needs across various therapeutic areas -- The ongoing efforts --to optimize its pharmacological properties -- highlight --the enduring importance --of innovative chemical synthesis --and structural biology in advancing medicinal chemistry.
329222-92-6 (Propyl 2-amino-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)